1-ETHYL-4-METHYL-1H-PYRAZOLE
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Overview
Description
1-ETHYL-4-METHYL-1H-PYRAZOLE is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms . It is a liquid at room temperature .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles .Molecular Structure Analysis
The molecular structure of 1-ETHYL-4-METHYL-1H-PYRAZOLE comprises two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms . The molecular weight is 110.16 .Chemical Reactions Analysis
The chemical reactions involving 1-ETHYL-4-METHYL-1H-PYRAZOLE include reactions with Li+, Na+, and K+ .Physical And Chemical Properties Analysis
1-ETHYL-4-METHYL-1H-PYRAZOLE is a liquid at room temperature . It has a molecular weight of 110.16 .Scientific Research Applications
Core Element in Chemical Industry
Pyrazole, characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms, serves as a core element . Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture .
Biological Activities
Pyrazoles have diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . Consequently, they have garnered substantial interest from researchers .
Synthesis of Pyrazole Derivatives
The synthesis of pyrazole derivatives is a significant area of research. These methods span from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types .
Preparation of Aminothiazoles
“1-ETHYL-4-METHYL-1H-PYRAZOLE” is involved in several reactions as a reagent for the preparation of aminothiazoles . Aminothiazoles are known to have γ-secretase modulating activity .
Potential JAK2 Inhibitors
This compound is also used in the synthesis of amino-pyrido-indol-carboxamides, which are potential JAK2 inhibitors for myeloproliferative disorders therapy .
TGF-β1 and Active A Signaling Inhibitors
It is used in the synthesis of pyridine derivatives, which act as TGF-β1 and active A signaling inhibitors . These inhibitors have potential applications in the treatment of various diseases.
c-Met Kinase Inhibitors
“1-ETHYL-4-METHYL-1H-PYRAZOLE” is used in the synthesis of MK-2461 analogs, which are inhibitors of c-Met kinase . These inhibitors are being researched for their potential in cancer treatment.
Antidote in Poisoning
Although not directly related to “1-ETHYL-4-METHYL-1H-PYRAZOLE”, it’s worth mentioning that 4-Methyl-1H-pyrazole, a similar compound, is used as an antidote in methanol and ethylene glycol poisoning . It is also employed as an alcohol dehydrogenase inhibitor .
Mechanism of Action
Target of Action
1-Ethyl-4-Methyl-1H-Pyrazole is a pyrazole derivative, a class of compounds known for their diverse pharmacological effects . Pyrazole derivatives have been found to exhibit potent antileishmanial and antimalarial activities . The primary targets of 1-Ethyl-4-Methyl-1H-Pyrazole are likely to be similar to those of other pyrazole derivatives, which include various enzymes and receptors involved in critical biological processes.
Mode of Action
It’s known that pyrazole derivatives interact with their targets, often by binding to active sites, thereby modulating the target’s function . For instance, some pyrazole derivatives act as inhibitors of specific enzymes, blocking their activity and leading to changes in cellular processes .
Biochemical Pathways
The biochemical pathways affected by 1-Ethyl-4-Methyl-1H-Pyrazole are likely to be diverse, given the broad range of biological activities exhibited by pyrazole derivatives . These compounds can affect various pathways, leading to downstream effects such as the inhibition of cell growth or the induction of cell death in certain types of cells .
Result of Action
The molecular and cellular effects of 1-Ethyl-4-Methyl-1H-Pyrazole’s action would depend on its specific targets and mode of action. As mentioned, some pyrazole derivatives have demonstrated antileishmanial and antimalarial activities, suggesting that they may exert cytotoxic effects on certain types of cells .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Ethyl-4-Methyl-1H-Pyrazole. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . Moreover, the choice of a synthetic route for producing 1-Ethyl-4-Methyl-1H-Pyrazole is often driven by economic aspects, and thus, the environmental profile is often handled as a secondary factor .
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-methyl-1H-pyrazole involves the reaction of ethyl hydrazinecarboxylate with 4-methyl-2-pentanone, followed by acid-catalyzed cyclization of the resulting intermediate.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "4-methyl-2-pentanone", "Acetic acid", "Sulfuric acid", "Sodium hydroxide", "Ice", "Water" ], "Reaction": [ "Step 1: Mix ethyl hydrazinecarboxylate and 4-methyl-2-pentanone in a round-bottom flask.", "Step 2: Add acetic acid to the flask and stir the mixture at room temperature for 30 minutes.", "Step 3: Add sulfuric acid dropwise to the mixture and stir for an additional 30 minutes.", "Step 4: Add ice to the mixture to quench the reaction and then add sodium hydroxide to adjust the pH to 7.", "Step 5: Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the product and purify by column chromatography to obtain 1-ethyl-4-methyl-1H-pyrazole." ] } | |
CAS RN |
138948-41-1 |
Product Name |
1-ETHYL-4-METHYL-1H-PYRAZOLE |
Molecular Formula |
C6H10N2 |
Molecular Weight |
110.2 |
Purity |
95 |
Origin of Product |
United States |
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